Cas no 480438-54-8 (3-Fluoro-4-isopropoxyphenylboronic acid)

• Product Name: 3-Fluoro-4-isopropoxyphenylboronic acid
• CAS No: 480438-54-8
• MF: C₉H₁₂BFO₃
• MW: 197.999186515808
• MDL: MFCD05865163
• CID: 324644
• PubChem ID: 16217198
• Update Time: 2025-07-19

3-Fluoro-4-isopropoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-isopropoxyphenylboronic acid
• Boronic acid, B-[3-fluoro-4-(1-methylethoxy)phenyl]-
• (3-fluoro-4-propan-2-yloxyphenyl)boronic acid
• 3-Fluoro-4-isopropoxybenzeneboronic acid [3-Fluoro-4-(1-methylethoxy)phenyl]boronic acid
• 3-Fluoro-4-isopropoxybenzeneboronic acid
• [3-Fluoro-4-(1-methylethoxy)phenyl]boronic acid
• 4-Isopropoxy-3-fluorophenylboronic acid
• [3-Fluoro-4-isopropoxyphenyl]boronic acid
• 3-FLUORO-4-ISOPROPOXYPHENYLBORONICACID
• AS-55787
• CS-0154165
• DTXSID40584278
• EN300-1726183
• FT-0709524
• (3-fluoro-4-isopropoxyphenyl)boronic acid
• SY110358
• {3-Fluoro-4-[(propan-2-yl)oxy]phenyl}boronic acid
• 480438-54-8
• AKOS004114104
• XZQQJUVWZYJYPN-UHFFFAOYSA-N
• 3-fluoro-4-(1-methyl-ethoxy)phenylboronic acid
• MFCD05865163
• AB22947
• SCHEMBL9258
• [3-FLUORO-4-(PROPAN-2-YLOXY)PHENYL]BORONIC ACID
• Boronic acid, [3-fluoro-4-(1-methylethoxy)phenyl]-
• (3-Fluoro-4-isopropoxy-phenyl)boronic acid
• DB-010585

• MDL： MFCD05865163
• Inchi： 1S/C9H12BFO3/c1-6(2)14-9-4-3-7(10(12)13)5-8(9)11/h3-6,12-13H,1-2H3
• InChI Key： XZQQJUVWZYJYPN-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=CC=1OC(C)C

Computed Properties

• Exact Mass: 198.08600
• Monoisotopic Mass: 198.0863526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 112-117 °C (lit.)
• Boiling Point: 331.7±52.0 °C at 760 mmHg
• Flash Point: 154.4±30.7 °C
• Refractive Index: 1.496
• Solubility: Very slightly soluble (0.89 g/l) (25 º C),
• PSA: 49.69000
• LogP: 0.29270
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Fluoro-4-isopropoxyphenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides